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Compound of Interest

Compound Name:
N-(1-adamantyl)-3-

phenylpropanamide

Cat. No.: B253263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of N-(1-adamantyl)-3-phenylpropanamide. The following procedural guidance is designed to

ensure a safe laboratory environment and operational efficiency.

Personal Protective Equipment (PPE)
A comprehensive assessment of the required PPE is critical when handling N-(1-adamantyl)-3-
phenylpropanamide. The minimum required PPE for handling this and other potentially

hazardous chemicals in a laboratory setting includes a lab coat, protective eyewear, long pants,

and closed-toe shoes.[1][2] This should be supplemented with specific PPE as detailed in the

table below.
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PPE Category Item Specification Rationale

Eye and Face

Protection
Safety Goggles

Chemical splash

goggles with indirect

ventilation, ANSI

Z87.1 certified.

To protect against

potential splashes of

hazardous materials.

[1][3][4]

Face Shield
To be worn in addition

to safety goggles.

Recommended when

handling large

quantities or when

there is a significant

splash hazard.[1][3]

Hand Protection Gloves
Disposable nitrile

gloves.

Provides protection

against incidental

contact. For prolonged

contact or handling of

high concentrations,

consider double

gloving or using

heavier duty gloves.[1]

[3]

Body Protection Lab Coat Fire-resistant lab coat.

Protects skin and

clothing from spills

and splashes.[2][5]

Respiratory Protection Respirator (e.g., N95)
To be used based on

a risk assessment.

Necessary if working

with fine powders in a

poorly ventilated area.

[2][5]

Operational Plan: Step-by-Step Handling Procedure
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.
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Verify that the container is properly labeled with the chemical name and any hazard

warnings.

Wear appropriate PPE (lab coat, safety glasses, and nitrile gloves) during inspection.

2. Storage:

Store in a tightly closed container in a dry, well-ventilated area.

Keep away from incompatible materials.

The storage area should be clearly marked with the identity of the substance.

3. Weighing and Preparation:

Conduct all weighing and solution preparation inside a certified chemical fume hood to

minimize inhalation exposure.[4]

Use a dedicated set of spatulas and weighing boats.

Handle as a solid to avoid generating dust. If the material is a fine powder, take extra

precautions to avoid creating airborne dust.

4. Experimental Use:

Always wear the recommended PPE.

Ensure adequate ventilation in the work area.

Avoid direct contact with skin and eyes.

In case of accidental contact, immediately follow first-aid measures.

5. Post-Experiment:

Decontaminate all equipment and work surfaces thoroughly after use.

Remove and dispose of PPE in the designated waste containers.
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Wash hands thoroughly with soap and water after handling the substance, even if gloves

were worn.

Disposal Plan
Proper disposal of N-(1-adamantyl)-3-phenylpropanamide and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Do not mix this chemical waste with other waste streams.

Collect all solid waste (e.g., contaminated gloves, weighing paper) in a designated, labeled

hazardous waste container.

Collect liquid waste containing this compound in a separate, labeled hazardous waste

container.

2. Container Disposal:

Handle uncleaned, empty containers as you would the product itself.

Do not reuse empty containers.

Follow institutional guidelines for the disposal of empty chemical containers.

3. Final Disposal:

All waste materials must be disposed of in accordance with national and local regulations.

Arrange for disposal through an approved waste disposal company.

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal Workflow for N-(1-adamantyl)-3-phenylpropanamide
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Caption: Workflow for the safe handling and disposal of chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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